molecular formula C16H21Cl2NO3 B8280464 tert-Butyl 4-(3,4-dichlorophenoxy)-1-piperidinecarboxylate

tert-Butyl 4-(3,4-dichlorophenoxy)-1-piperidinecarboxylate

Cat. No. B8280464
M. Wt: 346.2 g/mol
InChI Key: FKRKGPPELQBYCJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-Butyl 4-(3,4-dichlorophenoxy)-1-piperidinecarboxylate is a useful research compound. Its molecular formula is C16H21Cl2NO3 and its molecular weight is 346.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C16H21Cl2NO3

Molecular Weight

346.2 g/mol

IUPAC Name

tert-butyl 4-(3,4-dichlorophenoxy)piperidine-1-carboxylate

InChI

InChI=1S/C16H21Cl2NO3/c1-16(2,3)22-15(20)19-8-6-11(7-9-19)21-12-4-5-13(17)14(18)10-12/h4-5,10-11H,6-9H2,1-3H3

InChI Key

FKRKGPPELQBYCJ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CCC(CC1)OC2=CC(=C(C=C2)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Diethyl azodicarboxylate (41.0 ml) was added to a solution of triphenylphosphine (62.9 g) in tetrahydrofuran (800 ml) at 0° C. After 15 minutes 3,4-dichlorophenol (39.1 g) was added, after a further 15 minutes tert-butyl 4-hydroxy-1-piperidinecarboxylate (48.3 g) in tetrahydrofuran (400 ml) was added dropwise over 30 min. The solution was stirred at room temperature for 16 hours and concentrated to a small volume. Purification by chromatography (ethyl acetate:iso-hexane 95:5) gave the sub-title compound as an oil (61.3 g).
Quantity
41 mL
Type
reactant
Reaction Step One
Quantity
62.9 g
Type
reactant
Reaction Step One
Quantity
800 mL
Type
solvent
Reaction Step One
Quantity
39.1 g
Type
reactant
Reaction Step Two
Quantity
48.3 g
Type
reactant
Reaction Step Two
Quantity
400 mL
Type
solvent
Reaction Step Two

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